Cas no 53799-93-2 (1-methyl-3-(prop-2-yn-1-yl)benzene)

• Product Name: 1-methyl-3-(prop-2-yn-1-yl)benzene
• CAS No: 53799-93-2
• MF: C₁₀H₁₀
• MW: 130.186402797699
• CID: 2857776
• PubChem ID: 23268832
• Update Time: 2025-05-20

1-methyl-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-prop-2-yn-1-ylbenzene
• 1-methyl-3-prop-2-ynylbenzene
• 1-methyl-3-(prop-2-yn-1-yl)benzene

• Inchi： 1S/C10H10/c1-3-5-10-7-4-6-9(2)8-10/h1,4,6-8H,5H2,2H3
• InChI Key： KZCDYWSQDXGJOK-UHFFFAOYSA-N
• SMILES： C1(CC#C)C=CC=C(C)C=1

Computed Properties

• Exact Mass: 130.078250319 g/mol
• Monoisotopic Mass: 130.078250319 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 130.19
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 1-methyl-3-(prop-2-yn-1-yl)benzene

1-Methyl-3-(prop-2-yn-1-yl)benzene: A Comprehensive Overview

1-Methyl-3-(prop-2-yn-1-yl)benzene, also known by its CAS number 53799-93-2, is an organic compound with a unique structure that has garnered attention in various fields of chemistry. This compound is a derivative of benzene, featuring a methyl group and a propargyl group attached to the aromatic ring. The methyl group is located at the 1-position, while the propargyl group occupies the 3-position, giving the molecule its specific configuration and reactivity.

The structure of 1-methyl-3-(propargyl)benzene makes it an interesting subject for both theoretical and applied research. The presence of the propargyl group introduces sp-hybridized carbons, which are known for their high reactivity. This feature has led to its use in various synthetic pathways, particularly in the construction of complex organic molecules. Recent studies have highlighted its potential as a building block in the synthesis of biologically active compounds, such as antiviral agents and anticancer drugs.

One of the most significant advancements in the study of 1-methyl-3-(propargyl)benzene involves its application in click chemistry. Click reactions, which are known for their efficiency and selectivity, have been utilized to incorporate this compound into larger molecular frameworks. For instance, researchers have employed it in the synthesis of polyaromatic hydrocarbons (PAHs), which are crucial components in materials science, particularly in the development of organic semiconductors and optoelectronic devices.

In addition to its role in materials science, 1-methyl-3-(propargyl)benzene has found applications in medicinal chemistry. Its ability to undergo various functional group transformations has made it a valuable intermediate in drug discovery programs. Recent studies have demonstrated its utility in the synthesis of inhibitors for protein kinases, which are key targets in cancer therapy. The compound's reactivity and versatility make it an attractive candidate for further exploration in this domain.

The synthesis of 1-methyl-3-(propargyl)benzene typically involves Friedel-Crafts alkylation or acylation reactions, followed by deprotection steps to introduce the propargyl group. These methods have been optimized over the years to ensure high yields and purity. Modern approaches often incorporate green chemistry principles, such as using recyclable catalysts or minimizing waste generation, to enhance sustainability.

The physical properties of 1-methyl-3-(propargyl)benzene are also worth noting. It is a colorless liquid with a boiling point around 80°C under standard conditions. Its solubility in organic solvents makes it suitable for various laboratory applications, including chromatography and spectroscopy. The compound's stability under normal conditions further adds to its practicality as a reagent in organic synthesis.

In terms of safety considerations, while 1-methyl-3-(propargyl)benzene is not classified as a hazardous material under most regulations, proper handling procedures should still be followed due to its flammability and potential irritation effects. Storage in inert containers and away from heat sources are recommended practices.

The growing interest in 1-methyl-3-(propargyl)benzene can be attributed to its unique combination of structural features and reactivity. As research continues to uncover new applications and synthetic routes involving this compound, it is poised to play an increasingly important role in both academic and industrial settings.